N-(4-Amino-2-methylphenyl)-2-(2,4-dichlorophenoxy)propanamide

• IUPAC Name: N-(4-amino-2-methylphenyl)-2-(2,4-dichlorophenoxy)propanamide
• InChI: InChI=1S/C16H16Cl2N2O2/c1-9-7-12(19)4-5-14(9)20-16(21)10(2)22-15-6-3-11(17)8-13(15)18/h3-8,10H,19H2,1-2H3,(H,20,21)
• InChI Key: CUNVJMDHZKRWQF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N)NC(=O)C(C)OC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C16H16Cl2N2O2
• Molecular Weight: 339.2 g/mol

Description

N-(4-Amino-2-methylphenyl)-2-(2,4-dichlorophenoxy)propanamide (NAM-DCP) is a synthetic amide compound derived from the precursors 4-amino-2-methylphenol and 2,4-dichlorophenoxyacetic acid. NAM-DCP is widely used in scientific research applications due to its ability to act as a cell-permeable inhibitor of certain enzymes and receptors. NAM-DCP has been studied for its potential to modulate cell signaling pathways and has been used in various biochemical and physiological experiments.

Scientific Research Applications

Synthesis and Antibacterial Activity

• Azole Derivatives Synthesis : A study reported the synthesis of various compounds, including N-(2,5-dimethyl-1H-pyrrol-1-yl)-3-[(4-methylphenyl)amino]propanamide, from 3-[(4-methylphenyl)amino]propanehydrazide. Some synthesized compounds exhibited good antibacterial activity against Rhizobium radiobacter (Tumosienė et al., 2012).

Herbicidal Activity

• Crystal Structure and Herbicidal Efficacy : Research on N-(5,7-Dimethoxy-2H-[1,2,4]thiadiazolo[2,3-a]pyrimidin-2- ylidene)-2-(2,4-dichlorophenoxy)propanamide revealed its effective herbicidal activity (Liu et al., 2008).

Anticonvulsant Studies

• N-Benzyl-3-[(Chlorophenyl) Amino] Propanamides : Isomeric N-Benzyl-3-[(chlorophenyl)amino]propanamides demonstrated significant activity in anticonvulsant tests, showing potential for use against generalized seizures (Idris et al., 2011).

Mass Spectral Analysis

• Mass Spectral Behavior of Analog Compounds : A study focused on the mass spectral behavior of 2-methyl-N-butyl-N-(4-methyloxazol-2-yl)propanamide, an analog, helping in understanding the elimination processes in such compounds (Mallen et al., 1979).

Environmental Impact

• Herbicides in Environmental Waters : Research on the occurrence and determination of herbicides in environmental waters, including (2,4-dichlorophenoxy)acetic acid, provided insights into the environmental impact of such compounds (Laganà et al., 2002).

Malaria Treatment

• Aminoacetamides in Malaria Treatment : A study developed N‐(3‐chloro‐4‐fluorophenyl)‐2‐methyl‐2‐{[4‐methyl‐3‐(morpholinosulfonyl)phenyl]amino}propanamide (compound 28) showing low-nanomolar activity against malaria parasite stages (Norcross et al., 2019).

X-Ray Diffraction Studies

• Herbicide Adducts Analysis : X-ray diffraction studies of adducts between the herbicide (2, 4-dichlorophenoxy)acetic acid and other compounds provided structural insights (Lynch et al., 1992).

Agricultural Applications

• Methods in Rice Fields : Research on controlling jointvetch and waterprimrose in rice fields in Puerto Rico involved the use of propanil and other related compounds, offering insights into agricultural applications (Liu & Lozano, 1987).

Physiological Effects

• Effects on Plant Growth : A study explored the physiological effects of methyl 2-[4-(2,4-dichlorophenoxy)phenoxy]propanoate on various plants, aiding in understanding herbicide actions (Shimabukuro et al., 1978).

Quantum Chemical Studies

• Anti-Prostatic Carcinoma Drug Analysis : Quantum chemical studies of bicalutamide, a drug structurally related to the compound of interest, provided insights into its properties and applications in treating prostate cancer (Otuokere & Amaku, 2015).